3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide
Overview
Description
3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide, also known as DMBX, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. DMBX is a benzimidazole derivative that has shown promising results in preclinical studies for its anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in inflammation and cancer growth. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
In preclinical studies, 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to reduce inflammation and inhibit the growth of cancer cells. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to reduce the production of reactive oxygen species (ROS), which can cause cellular damage and contribute to the development of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide in lab experiments is its potential for therapeutic applications in the areas of inflammation and cancer. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to predict potential side effects or drug interactions.
Future Directions
There are several potential future directions for 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide research. One area of interest is the development of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Another potential direction is the investigation of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide as a diagnostic tool for cancer imaging. Additionally, further research is needed to fully understand the mechanism of action of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide and its potential side effects and drug interactions.
Scientific Research Applications
3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been studied extensively for its potential therapeutic applications, particularly in the areas of inflammation and cancer. In preclinical studies, 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has also been investigated for its potential use as a diagnostic tool in cancer imaging.
properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 4-methoxybenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5/c1-21-13-7-4-11(5-8-13)17(20)24-19-16(18)12-6-9-14(22-2)15(10-12)23-3/h4-10H,1-3H3,(H2,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMKLDRHNNLVUFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)ON=C(C2=CC(=C(C=C2)OC)OC)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)O/N=C(/C2=CC(=C(C=C2)OC)OC)\N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
9.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49649047 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.